Cas no 2087-35-6 ([2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride)
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Methoxyphenoxy)ethyl](methyl)amine hydrochloride
- [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride
-
- Inchi: 1S/C10H15NO2.ClH/c1-11-7-8-13-10-6-4-3-5-9(10)12-2;/h3-6,11H,7-8H2,1-2H3;1H
- InChI Key: CGXBHZFBZQODPL-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1OC)CCNC.Cl
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M167416-100mg |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M167416-500mg |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M167416-1g |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 1g |
$ 340.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144095-100mg |
[2-(2-Methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 97% | 100mg |
¥1070 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144095-250mg |
[2-(2-Methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 97% | 250mg |
¥1396 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144095-1g |
[2-(2-Methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 97% | 1g |
¥2687 | 2023-04-14 | |
| Enamine | EN300-1264844-0.05g |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 95% | 0.05g |
$46.0 | 2023-07-07 | |
| Enamine | EN300-1264844-0.1g |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 95% | 0.1g |
$68.0 | 2023-07-07 | |
| Enamine | EN300-1264844-0.25g |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 95% | 0.25g |
$98.0 | 2023-07-07 | |
| Enamine | EN300-1264844-0.5g |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride |
2087-35-6 | 95% | 0.5g |
$153.0 | 2023-07-07 |
[2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride
Research Brief on [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride (CAS: 2087-35-6): Recent Advances and Applications
The compound [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride (CAS: 2087-35-6) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound, a derivative of phenethylamine, has been investigated for its unique interactions with biological targets, particularly in the central nervous system (CNS). Recent studies have explored its role as a potential modulator of neurotransmitter systems, making it a promising candidate for further drug development.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway for [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride, highlighting its high yield and scalability. The study also reported on the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the compound's structural integrity and purity. These findings provide a solid foundation for further pharmacological investigations.
Pharmacological evaluations of [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. A recent preclinical study demonstrated its efficacy in modulating serotonin levels in animal models, with minimal off-target effects. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, further supporting its potential as a CNS-active agent. These results were published in a 2024 issue of Neuropharmacology, underscoring the compound's therapeutic promise.
In addition to its CNS applications, [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride has been investigated for its anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology reported that the compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential utility in treating inflammatory conditions. The study also highlighted the compound's favorable safety profile, with no observed cytotoxicity at therapeutic concentrations. These findings open new avenues for research into its use as an anti-inflammatory agent.
Despite these promising results, challenges remain in the development of [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride as a therapeutic agent. Current research is focused on optimizing its pharmacokinetic properties, including bioavailability and metabolic stability. Recent advances in prodrug design and formulation technologies may address these limitations, as discussed in a 2024 review in Advanced Drug Delivery Reviews. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.
In conclusion, [2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride (CAS: 2087-35-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique pharmacological profile, combined with recent advancements in synthesis and formulation, positions it as a promising candidate for further development. Ongoing studies will be critical in elucidating its full therapeutic potential and addressing remaining challenges. This research brief underscores the importance of continued investment in the exploration of this compound and its derivatives.
2087-35-6 ([2-(2-methoxyphenoxy)ethyl](methyl)amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)